2-[[1-[2-(4-Fluorophenyl)acetyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[2-(4-fluorophenyl)acetyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H20FN3O2/c21-18-5-3-15(4-6-18)11-20(25)24-9-1-2-17(13-24)14-26-19-10-16(12-22)7-8-23-19/h3-8,10,17H,1-2,9,11,13-14H2
• InChI Key: SPVHRJDUCGWQFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CC=C(C=C2)F)COC3=NC=CC(=C3)C#N
• Molecular Formula: C20H20FN3O2
• Molecular Weight: 353.4 g/mol

Description

The compound “2-[[1-[2-(4-Fluorophenyl)acetyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule. It contains several functional groups and structural features, including a fluorophenyl group, an acetyl group, a piperidine ring, a methoxy group, a pyridine ring, and a carbonitrile group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, it’s likely that its synthesis would involve several steps, each introducing different parts of the molecule. For example, the fluorophenyl group could be introduced via electrophilic aromatic substitution, and the piperidine ring could be formed via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and pyridine rings would give the molecule a certain degree of rigidity, while the various functional groups attached to these rings would influence its chemical reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the acetyl group could undergo nucleophilic acyl substitution reactions, and the carbonitrile group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promise as a pharmaceutical compound, future research could involve optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials.